2-(1-(2-hydroxyethyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-isopropylacetamide

• IUPAC Name: 2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C12H17N5O3/c1-8(2)15-10(19)6-16-7-13-11-9(12(16)20)5-14-17(11)3-4-18/h5,7-8,18H,3-4,6H2,1-2H3,(H,15,19)
• InChI Key: BYFGHANSHZRWNL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CN1C=NC2=C(C1=O)C=NN2CCO
• Molecular Formula: C12H17N5O3
• Molecular Weight: 279.30 g/mol

Description

The compound “2-(1-(2-hydroxyethyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-isopropylacetamide” is a pyrazolo[3,4-d]pyrimidine derivative. Pyrazolo[3,4-d]pyrimidines are known to have various biological and pharmacological activities. They have been reported to have potential as antiviral, antimicrobial, antitumor agents, and more.

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidine derivatives has been achieved through various methods. One such method involves the use of ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction. Another method involves the reaction of α-methyl or α methylene ketones with formamide in the presence of palladium (II) acetate and triphenylphosphine.

Molecular Structure Analysis

The molecular structure of pyrazolo[3,4-d]pyrimidine derivatives has been characterized using spectral and elemental analyses as well as single-crystal X-ray diffraction. The structure of these compounds is further confirmed by their unique IR bands.

Chemical Reactions Analysis

Pyrazolo[3,4-d]pyrimidine derivatives have shown to undergo various chemical reactions. For instance, they have been found to exhibit strong affinity to the histidine amino acid residues, as confirmed by their binding energy.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolo[3,4-d]pyrimidine derivatives can be determined using various analytical techniques. For instance, the compound “2-(1-(2-hydroxyethyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-isopropylacetamide” has a molecular weight of 180.16 g/mol.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Piperidine derivatives, including the compound , play a crucial role in drug development. The piperidine ring is a common structural motif found in various pharmaceuticals. Researchers explore its diverse applications, such as designing novel drugs for specific targets. .

Future Directions

The future directions in the research of pyrazolo[3,4-d]pyrimidine derivatives could involve further exploration of their biological activities and potential therapeutic applications. For instance, some of the newly synthesized compounds have demonstrated good to moderate anticancer activity. Therefore, further studies could focus on optimizing these compounds for better efficacy and safety.

Mechanism of Action

Target of Action

Similar compounds such as pyrazolo[3,4-d]pyrimidine derivatives have been reported to inhibit cdk2, a cyclin-dependent kinase . CDK2 plays a crucial role in cell cycle regulation, and its inhibition can lead to cell cycle arrest, making it a potential target for cancer treatment .

Biochemical Pathways

Inhibition of CDK2 can disrupt the normal progression of the cell cycle, potentially leading to cell cycle arrest and apoptosis .

Result of Action

Based on the potential inhibition of cdk2, it can be inferred that the compound may induce cell cycle arrest and apoptosis, potentially exerting anti-cancer effects .